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Introduction

4-Phenethylpiperazin-1-amine is a disubstituted piperazine derivative of interest in medicinal
chemistry and drug development due to the prevalence of the piperazine scaffold in a wide
range of pharmaceuticals. The presence of a phenethyl group and a primary amino group on
the piperazine ring imparts specific physicochemical properties that can influence its biological
activity and pharmacokinetic profile. Accurate structural elucidation and characterization of this
molecule are paramount for its application in research and development. This technical guide
provides an in-depth analysis of the predicted spectroscopic data for 4-phenethylpiperazin-1-
amine, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS). The interpretations are grounded in fundamental principles of spectroscopy and
supported by data from analogous structures, offering a comprehensive reference for
researchers in the field.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. For 4-phenethylpiperazin-1-amine, both *H and 13C NMR are essential for
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confirming the connectivity and chemical environment of each atom.

'H NMR Spectroscopy: A Proton's Perspective

The *H NMR spectrum of 4-phenethylpiperazin-1-amine is predicted to exhibit distinct signals
corresponding to the protons of the phenethyl group, the piperazine ring, and the primary
amine. The chemical shifts are influenced by the electronic effects of the neighboring atoms,
particularly the nitrogen atoms of the piperazine ring.

Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 4-phenethylpiperazin-1-amine in
0.5-0.7 mL of a deuterated solvent (e.g., CDClsz or DMSO-ds).

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for
chemical shift referencing (& = 0.0 ppm).

o Data Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A
standard pulse program with a 90° pulse angle and a sufficient number of scans to achieve a
good signal-to-noise ratio should be employed.

Predicted *H NMR Data
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Predicted
Chemical Shift

(6, ppm)

Protons

Predicted
Multiplicity

Predicted
Integration

Rationale

Phenyl-H 7.20-7.35

Multiplet

5H

Aromatic protons
of the
monosubstituted

benzene ring.

Ph-CH2- ~2.80

Triplet

2H

Benzylic protons,
deshielded by
the adjacent
phenyl group and

nitrogen atom.

-CHz-N(Pip) ~2.65

Triplet

2H

Protons on the
carbon adjacent
to the piperazine
nitrogen, coupled
to the benzylic

protons.

Piperazine-H
N ~2.75
(positions 2, 6)

Triplet

4H

Protons on the
piperazine ring
adjacent to the
phenethyl-
substituted

nitrogen.

Piperazine-H
N ~2.95
(positions 3, 5)

Triplet

4H

Protons on the
piperazine ring
adjacent to the
amino-
substituted
nitrogen, slightly

more deshielded.

-NH:z ~1.5-25

(variable)

Broad Singlet

2H

Protons of the
primary amine;
the chemical shift
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is concentration
and solvent
dependent and
the signal may
be broad due to
guadrupole
broadening and

exchange.

3C NMR Spectroscopy: Mapping the Carbon Skeleton

The proton-decoupled 3C NMR spectrum will provide a single peak for each unique carbon
atom in the molecule. The chemical shifts are indicative of the carbon's hybridization and its
electronic environment.

Experimental Protocol: 13C NMR Spectroscopy
o Sample Preparation: Use the same sample prepared for *H NMR spectroscopy.

o Data Acquisition: Acquire the spectrum on the same NMR spectrometer. A standard proton-
decoupled pulse sequence should be used to simplify the spectrum and enhance the signal-
to-noise ratio. A greater number of scans will be required compared to *H NMR due to the
lower natural abundance of the 13C isotope.

Predicted 3C NMR Data
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Predicted Chemical Shift ]
Carbon Rationale

(3, ppm)

The carbon atom of the
Phenyl C1 (quaternary) ~140 benzene ring attached to the
ethyl group.

Aromatic carbons ortho to the
Phenyl C2, C6 ~129 )
ethyl substituent.

Aromatic carbons meta to the
Phenyl C3, C5 ~128 )
ethyl substituent.

Aromatic carbon para to the
Phenyl C4 ~126 )
ethyl substituent.

Benzylic carbon, attached to
Ph-CH:- ~61 the phenyl group and a

nitrogen atom.

Carbon of the ethyl group
-CHz2-N(Pip) ~34 attached to the piperazine

nitrogen.

Carbons on the piperazine ring
Piperazine C2, C6 ~53 adjacent to the phenethyl-

substituted nitrogen.

Carbons on the piperazine ring
Piperazine C3, C5 ~50 adjacent to the amino-

substituted nitrogen.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Spectroscopy
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o Sample Preparation: The spectrum can be obtained using a neat liquid sample between two
salt plates (e.g., NaCl or KBr) or as a thin film on a salt plate. Alternatively, the compound
can be dissolved in a suitable solvent (e.g., CCls) or dispersed in a KBr pellet.

o Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR)
spectrometer over the range of 4000-400 cm™1,

Predicted IR Data
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] ) Predicted . .
Vibrational Mode Intensity Rationale
Frequency (cm™?)

Characteristic of a

N-H Stretch ) . .
) ~3360 Medium primary amine (-NH-2).
(asymmetric)
[1]
Characteristic of a
N-H Stretch

~3290 Medium primary amine (-NHz2).
[1]

(symmetric)

Stretching vibrations
Aromatic C-H Stretch 3020 - 3080 Medium to Weak of the C-H bonds on

the benzene ring.

Stretching vibrations
of the C-H bonds in

Aliphatic C-H Stretch 2800 - 3000 Strong
the phenethyl and
piperazine moieties.
) ) ) Bending vibration of
N-H Bend (scissoring) 1590 - 1650 Medium ) )
the primary amine.[1]
) ) Skeletal vibrations of
Aromatic C=C Stretch 1450 - 1600 Medium

the benzene ring.

Stretching vibrations
of the carbon-nitrogen

C-N Stretch 1020 - 1250 Medium bonds in the
piperazine ring and
the ethyl chain.[1]

Out-of-plane bending
N-H Wag 665 - 910 Broad, Strong of the N-H bonds in

the primary amine.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a molecule. The fragmentation pattern observed in the mass spectrum offers valuable clues
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about the molecule's structure.
Experimental Protocol: Mass Spectrometry

o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

« lonization: Electron lonization (EI) or a soft ionization technique like Electrospray lonization
(ESI) can be used. ESI is often preferred for polar molecules like amines to observe the
protonated molecular ion.

¢ Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).

Predicted Mass Spectrometry Data

e Molecular lon (M*) or Protonated Molecule ([M+H]*): The molecular weight of 4-
phenethylpiperazin-1-amine (Ci2H19N3) is 205.30 g/mol . In EI-MS, a molecular ion peak at
m/z 205 would be expected. In ESI-MS, the base peak would likely be the protonated
molecule at m/z 206.

» Key Fragmentation Pathways: The fragmentation of piperazine derivatives is characterized
by cleavage of the bonds within the piperazine ring and the bonds connecting the
substituents to the ring.

o Benzylic Cleavage: A prominent fragment would be expected at m/z 91, corresponding to
the tropylium ion ([C7H7]*), formed by cleavage of the bond between the benzylic carbon
and the adjacent CHz group.

o Piperazine Ring Fragmentation: Cleavage of the C-N bonds within the piperazine ring can
lead to a variety of smaller fragments. A common fragmentation pathway for N-substituted
piperazines involves the loss of ethyleneimine units.

o Cleavage of the N-N Bond: The bond between the piperazine nitrogen and the amino
group is relatively weak and can cleave, although this may be less favored than other
pathways.
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o Loss of the Phenethyl Group: Cleavage of the bond between the phenethyl group and the
piperazine nitrogen would result in a fragment corresponding to the protonated 1-
aminopiperazine at m/z 101. The other fragment would be the phenethyl cation at m/z 104.

Diagram of Predicted Mass Spectrometry Fragmentation

\ - CsHo > [CaH10N3]* (Protonated 1-aminopiperazine)
J m/z 101
- CaH10Ns3

B )

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for protonated 4-phenethylpiperazin-1-
amine.

Synthesis of Spectroscopic Data for Structural
Confirmation

The collective spectroscopic data provides a robust and self-validating system for the structural
confirmation of 4-phenethylpiperazin-1-amine.

e The 'H and 3C NMR data confirm the presence and connectivity of the phenethyl group and
the piperazine ring, with the chemical shifts providing detailed information about the
electronic environment of each nucleus.

e The IR spectrum provides definitive evidence for the primary amine functional group through
its characteristic N-H stretching and bending vibrations. It also confirms the presence of
aromatic and aliphatic C-H bonds.
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o Mass spectrometry establishes the molecular weight of the compound and, through its
fragmentation pattern, corroborates the structural features identified by NMR and IR, such as
the presence of the phenethyl and aminopiperazine moieties.

The convergence of these distinct yet complementary spectroscopic techniques allows for an
unambiguous assignment of the structure of 4-phenethylpiperazin-1-amine, ensuring the
scientific integrity of any subsequent research or development activities involving this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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